Cas no 917896-38-9 (Pyrimidine, 5-bromo-2-iodo-4-(methylthio)-)

• Product Name: Pyrimidine, 5-bromo-2-iodo-4-(methylthio)-
• CAS No: 917896-38-9
• MF: C₅H₄BrIN₂S
• MW: 330.972130775452
• CID: 782978
• PubChem ID: 59405046
• Update Time: 2025-04-19

Pyrimidine, 5-bromo-2-iodo-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2-iodo-4-(methylthio)-
• 5-bromo-2-iodo-4-methylsulfanylpyrimidine
• 5-bromo-2-iodo-4-methylsulfanyl-pyrimidine
• BASNIQNFQRGUPN-UHFFFAOYSA-N
• SCHEMBL3125797
• 917896-38-9
• 5-Bromo-2-iodo-4-(methylsulfanyl)pyrimidine
• DTXSID00731882

• Inchi： 1S/C5H4BrIN2S/c1-10-4-3(6)2-8-5(7)9-4/h2H,1H3
• InChI Key： BASNIQNFQRGUPN-UHFFFAOYSA-N
• SMILES： IC1=NC=C(C(=N1)SC)Br

Computed Properties

• Exact Mass: 329.83233g/mol
• Monoisotopic Mass: 329.83233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1Ų